Cas no 59599-51-8 (1,2-Benzenedicarboxylic acid, 4-acetyl-3-methyl-, dimethyl ester)

• Product Name: 1,2-Benzenedicarboxylic acid, 4-acetyl-3-methyl-, dimethyl ester
• CAS No: 59599-51-8
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 1615634
• Update Time: 2024-09-12

1,2-Benzenedicarboxylic acid, 4-acetyl-3-methyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 4-acetyl-3-methyl-, dimethyl ester
• 1,2-Benzenedicarboxylic acid, 4-acetyl-3-methyl-, 1,2-dimethyl ester

• Inchi： 1S/C13H14O5/c1-7-9(8(2)14)5-6-10(12(15)17-3)11(7)13(16)18-4/h5-6H,1-4H3
• InChI Key： CHDBSKDUDPTJAV-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=CC=C(C(C)=O)C(C)=C1C(OC)=O

Computed Properties

• Exact Mass: 250.08412

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• Melting Point: 75-76 °C
• Boiling Point: 368.4±42.0 °C(Predicted)
• PSA: 69.67